Cas no 1159701-09-3 (2-(Propan-2-yl)oxan-4-amine)

• Product Name: 2-(Propan-2-yl)oxan-4-amine
• CAS No: 1159701-09-3
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 4574129
• PubChem ID: 46785833
• Update Time: 2025-10-30

2-(Propan-2-yl)oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yl)oxan-4-amine
• 2-propan-2-yloxan-4-amine
• NE16523
• 2-Isopropyltetrahydro-2H-pyran-4-amine
• 2-(Propan-2-yl)oxan-4-amine

• Inchi： 1S/C8H17NO/c1-6(2)8-5-7(9)3-4-10-8/h6-8H,3-5,9H2,1-2H3
• InChI Key： QTKZZBJRJATJQY-UHFFFAOYSA-N
• SMILES： O1CCC(CC1C(C)C)N

Computed Properties

• Exact Mass: 143.131014166 g/mol
• Monoisotopic Mass: 143.131014166 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2
• Molecular Weight: 143.23

2-(Propan-2-yl)oxan-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(Propan-2-yl)oxan-4-amine

2-(Propan-2-yl)oxan-4-amine: A Comprehensive Overview

2-(Propan-2-yl)oxan-4-amine (CAS No. 1159701-09-3) is a versatile organic compound with a unique structure that has garnered significant attention in recent years due to its potential applications in various fields. This compound, also known as 4-amino-N,N-dimethyltetrahydrofuran, belongs to the class of tetrahydrofuran derivatives and has been extensively studied for its role in drug discovery, material science, and chemical synthesis. The molecule's structure, which includes a tetrahydrofuran ring substituted with an amino group and a dimethylamino group, makes it highly functional and adaptable for diverse chemical reactions.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 2-(Propan-2-yl)oxan-4-amine. One notable approach involves the use of catalytic asymmetric synthesis, which not only enhances the efficiency of the reaction but also allows for the production of enantiomerically pure compounds. This development is particularly significant as it opens up new avenues for the application of this compound in chiral drug design and asymmetric catalysis.

The structural versatility of 2-(Propan-2-yl)oxan-4-amine has made it a valuable building block in organic synthesis. Its ability to undergo various transformations, such as alkylation, acylation, and coupling reactions, has been leveraged to construct complex molecular architectures. For instance, researchers have successfully utilized this compound as a precursor for the synthesis of bioactive molecules, including potential antiviral agents and anticancer drugs. These findings highlight its importance in medicinal chemistry and drug discovery.

In addition to its role in drug development, 2-(Propan-2-yl)oxan-4-amine has also found applications in polymer chemistry. Its ability to participate in ring-opening polymerization reactions has led to the development of novel polyamides and polyurethanes with unique mechanical and thermal properties. These materials hold promise for use in advanced composites, coatings, and high-performance textiles.

The growing interest in 2-(Propan-2-yl)oxan-4-amine can be attributed to its unique combination of reactivity and stability. Recent studies have focused on optimizing its synthesis pathways to improve yield and reduce costs, making it more accessible for large-scale applications. Furthermore, investigations into its biodegradability and environmental impact have provided insights into its sustainability as a chemical building block.

Looking ahead, the potential applications of 2-(Propan-2-yli)oxan--4-amina are expected to expand further as researchers continue to uncover its untapped capabilities. Its role in emerging fields such as green chemistry and sustainable materials science is particularly promising. By leveraging cutting-edge research techniques and innovative synthetic strategies, scientists are paving the way for a brighter future where this compound plays a pivotal role in advancing both science and industry.